5-(4-Chlorophenyl)-2-[(2-chlorophenyl)sulfanyl]nicotinonitrile

• IUPAC Name: 5-(4-chlorophenyl)-2-(2-chlorophenyl)sulfanylpyridine-3-carbonitrile
• InChI: InChI=1S/C18H10Cl2N2S/c19-15-7-5-12(6-8-15)14-9-13(10-21)18(22-11-14)23-17-4-2-1-3-16(17)20/h1-9,11H
• InChI Key: HWLLNQSTVSKSEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)SC2=C(C=C(C=N2)C3=CC=C(C=C3)Cl)C#N)Cl
• Molecular Formula: C18H10Cl2N2S
• Molecular Weight: 357.3 g/mol

Description

5-(4-Chlorophenyl)-2-[(2-chlorophenyl)sulfanyl]nicotinonitrile, also known as 5-chloro-2-(2-chlorophenylsulfanyl)nicotinonitrile, is a synthetic compound that has been studied for its potential applications in various scientific research fields. This compound has been found to possess a range of biochemical and physiological effects, as well as a range of advantages and limitations in lab experiments.

Scientific Research Applications

Synthesis and Structural Analysis

Compounds related to 5-(4-Chlorophenyl)-2-[(2-chlorophenyl)sulfanyl]nicotinonitrile have been synthesized and structurally analyzed. For instance, the synthesis of derivatives such as sulfanyl-substituted bicyclic dioxetanes, and their base-induced chemiluminescence, has been explored. These dioxetanes exhibit stability at room temperature and show moderate light yields under certain conditions (Watanabe et al., 2010). Moreover, novel thiophene-containing compounds have been synthesized and characterized, demonstrating good agreement between optimized geometric parameters and observed X-ray structures (Mabkhot et al., 2016).

Antimicrobial and Antiviral Activity

Several studies have focused on the antimicrobial and antiviral properties of compounds structurally related to 5-(4-Chlorophenyl)-2-[(2-chlorophenyl)sulfanyl]nicotinonitrile. For example, certain derivatives have demonstrated antimicrobial activity against various bacterial and fungal strains, with some showing notable activity compared to standard drugs (Guna et al., 2015). Additionally, certain derivatives also exhibit anti-tobacco mosaic virus activity, highlighting their potential as antiviral agents (Chen et al., 2010).

Antitumor Activity

Compounds related to 5-(4-Chlorophenyl)-2-[(2-chlorophenyl)sulfanyl]nicotinonitrile have also been investigated for their antitumor properties. For instance, derivatives synthesized from 4-(4-chlorophenyl)-3-cyano-6-(thien-2-yl)-1H-pyridin-2-one have been screened for antitumor and antibacterial activity, showing promising results (El‐Sayed et al., 2011).

Optical and Material Applications

The optical properties and material applications of related compounds have also been a subject of research. Transparent aromatic polyimides derived from thiophenyl-substituted benzidines, for example, have been synthesized, displaying high refractive indices and small birefringence, alongside good thermomechanical stabilities (Tapaswi et al., 2015).